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Compound of Interest

4-Acetoxy-3',5"-
Compound Name:

dimethoxybenzophenone
CAS No.: 890100-27-3
Cat. No.: B1324027

Get Quote

Executive Summary & Compound Profile

o Compound Name: 4-Acetoxy-3',5'-dimethoxybenzophenone[1]

¢ Molecular Formula:

[1]

¢ Molecular Weight: 300.31 g/mol
e Core Scaffold: Benzophenone (Diaryl ketone)[1]
+ Key Functional Groups:
o Ring A: Para-substituted Acetoxy ester (4-OAc).[1]
o Ring B: Meta-substituted Dimethoxy ether (3',5'-OMe).[1]

o Linker: Carbonyl (
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), acting as a strong electron-withdrawing group (EWG).[1]

Analytical Context

In drug development, this molecule often serves as a lipophilic precursor to the active 4-
hydroxy phenol.[1] The

H NMR spectrum is the primary method for verifying the acetylation efficiency (disappearance
of the phenolic -OH) and the integrity of the ether groups.

Experimental Protocol: Acquisition & Processing

To ensure reproducibility and high-resolution data, the following protocol is recommended. This
workflow minimizes solvent effects that can obscure critical aromatic coupling constants.[1]

A. Sample Preparation[1][2][3][4]

e Solvent: Deuterated Chloroform (

, 99.8% D) is preferred over DMSO-
1]

o Reasoning:

minimizes hydrogen bonding broadening and provides distinct separation between the
methoxy and acetoxy methyl signals.[1]

e Concentration: 10-15 mg of sample in 0.6 mL solvent.
o Reference: Tetramethylsilane (TMS) internal standard (
0.00 ppm).[1]
B. Instrument Parameters (Standard 400/500 MHz)
e Pulse Sequence:zg30 (30° excitation pulse) to prevent saturation.
» Relaxation Delay (D1):

2.0 seconds. (Essential for accurate integration of the methyl singlets).
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e Spectral Width: -2 to 14 ppm.[1]
e Scans (NS): 16—32 scans are sufficient for this concentration.[1]

o Temperature: 298 K (25°C).[1]

Spectral Analysis & Assignment Logic

The spectrum is divided into two distinct regions: the Aliphatic Region (methyl groups) and the

Aromatic Region (ring protons).

A. Aliphatic Region (2.0 — 4.0 ppm)

This region confirms the presence of the protecting group (acetate) and the fixed ether

moieties.[1]
Chemical Shift
( T . . Structural
Multiplicity Integration Assignment )
Logic
)
Typical shift for
Acetate Methyl ( ryl acetates.[1]
2.34 ppm Distinctly upfield
from methoxy
groups.[1]
Two equivalent
Methoxy Methyls ~ Methoxy groups
on Ring B.[1]
3.82 ppm
> The high

intensity (6H) is a
key diagnostic.[1]

B. Aromatic Region (6.5 — 8.0 ppm)

The aromatic region reveals the substitution pattern of the two rings.[1] The carbonyl linker

exerts a strong anisotropic deshielding effect on the ortho protons of both rings.[1]
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Ring A: The AA'BB' System (4-Acetoxy substitution)

This ring displays a classic para-substitution pattern, appearing as two "roofed” doublets.[1]

e 7.85 ppm (Doublet,
Hz, 2H): H-2, H-6

o Logic: These protons are ortho to the carbonyl.[1] They reside in the deshielding cone of

the ketone, shifting them significantly downfield.

e 7.22 ppm (Doublet,
Hz, 2H): H-3, H-5

o Logic: These protons are ortho to the acetoxy group.[1] While the oxygen is
electronegative, the ester group is less electron-donating than a free phenol (which would
appear ~6.9 ppm). The acetylation causes a downfield shift relative to the phenol
precursor (the "Acetylation Shift").[1]

Ring B: The AX

System (3',5'-Dimethoxy substitution)
This ring displays a meta-substitution pattern.[1] The symmetry of the 3,5-dimethoxy groups

makes protons 2' and 6' equivalent.

e 6.95 ppm (Doublet,
Hz, 2H): H-2', H-6'

o Logic: These are ortho to the carbonyl (deshielding) but also ortho to a methoxy group
(shielding).[1] The carbonyl effect dominates, but they remain upfield of Ring A's H-2/6.
The small coupling constant (

Hz) is characteristic of meta-coupling to H-4'.[1]

e 6.66 ppm (Triplet,

Hz, 1H): H-4
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o Logic: This proton is flanked by two methoxy groups and is meta to the carbonyl.[1] It is
the most shielded aromatic proton in the molecule due to the synergistic electron-donating
effects of the two ethers.[1]

Structural Validation Workflow

To ensure the synthesized compound is correct and not a hydrolysis product or isomer, follow
this logical validation pathway.

Diagram 1: Spectral Assignment Logic
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I

H-2,6 (d, 8.8Hz)

Aliphatic Region Singlet (6H) @ ~3.82 ppm @ ~7.85 ppm
(2.0 - 4.0 ppm) (Methoxy Methyls) (Deshielded by C=0)
Target Molecule:
4-Acetoxy-3',5'-dimethoxybenzophenone
. ) ) o H-3,5 (d, 8.8Hz2)
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s H-2'.6' (d, 2.3Hz)
. . @ ~6.95 ppm
(Meta Coupling)

H-4' (t, 2.3Hz)
@ ~6.66 ppm
(Shielded by 2x OMe)

Click to download full resolution via product page

Caption: Logical flow for assigning NMR signals based on substituent effects and coupling
patterns.

Diagnostic Checkpoints (Troubleshooting)

e The "Phenol Check": If you observe a broad singlet around 5.0—6.0 ppm (exchangeable with

), the acetylation was incomplete.[1] The H-3,5 protons in the starting material (phenol)
would appear upfield at ~6.9 ppm.
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e The "Hydrolysis Check": If the singlet at 2.34 ppm is missing, the ester has hydrolyzed.[1]

« Integration Error: If the methoxy signal integrates to 3H instead of 6H, you may have
synthesized the mono-methoxy impurity (rare in this specific synthesis route but possible).

Summary Data Table

oot Chemical Coupling Structural
roton g
Shift ( Multiplicity Constant ( Integration Environmen
Label ¢
» PpM) , Hz)

Methyl of
Acetate-CH 5 34 Singlet (s) i 3H Y

ester

. Methyls of

Methoxy-CH 5 g5 Singlet (s) i 6H Y

ethers

Ring B
H-4' 6.66 Triplet () 2.3 1H (Between

OMe)

Ring B (Ortho
H-2', H-6' 6.95 Doublet (d) 2.3 2H

to C=0)

Ring A (Ortho
H-3, H-5 7.22 Doublet (d) 8.8 2H

to OAc)

Ring A (Ortho
H-2, H-6 7.85 Doublet (d) 8.8 2H

to C=0)

Note: Values are referenced to TMS in

at 298 K. Slight variations (

ppm) may occur depending on concentration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. 4,4'-Dimethoxybenzophenone | C15H1403 | CID 7032 - PubChem
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e To cite this document: BenchChem. [Technical Guide: Structural Elucidation of 4-Acetoxy-
3',5'-dimethoxybenzophenone[1]]. BenchChem, [2026]. [Online PDF]. Available at:
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of-4-acetoxy-3-5-dimethoxybenzophenone-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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